Cas no 87411-14-1 (1,3,4-Thiadiazol-2-amine, N,N-diethyl-5-(4-phenylbutyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N,N-diethyl-5-(4-phenylbutyl)-
• CAS No: 87411-14-1
• MF: C₁₆H₂₃N₃S
• MW: 289.438922166824
• CID: 656584
• PubChem ID: 71412911
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, N,N-diethyl-5-(4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N,N-diethyl-5-(4-phenylbutyl)-
• N,N-diethyl-5-(4-phenylbutyl)-1,3,4-thiadiazol-2-amine
• 87411-14-1
• DTXSID00832444

• Inchi： 1S/C16H23N3S/c1-3-19(4-2)16-18-17-15(20-16)13-9-8-12-14-10-6-5-7-11-14/h5-7,10-11H,3-4,8-9,12-13H2,1-2H3
• InChI Key： CSSFCUXFXGGLIL-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CCCCC1C=CC=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 289.16126892g/mol
• Monoisotopic Mass: 289.16126892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 57.3Ų